Cas no 895016-28-1 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide is a synthetic organic compound featuring a benzothiazole core substituted with a chloro group at the 4-position, a pyridinylmethyl moiety, and a cyclohexanecarboxamide group. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The chloro and pyridine substituents may enhance binding affinity in target interactions, while the cyclohexane ring contributes to conformational rigidity. Its well-defined heterocyclic framework makes it suitable for structure-activity relationship studies in drug discovery. The compound's purity and stability under standard conditions ensure reliable performance in synthetic applications. Further research may explore its pharmacological properties or derivatization potential.
N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide structure
895016-28-1 structure
Product Name:N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
CAS No:895016-28-1
MF:C20H20ClN3OS
MW:385.91030216217
CID:5880480
PubChem ID:40481890
Update Time:2025-05-19

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, N-(4-chloro-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
    • CHEMBL591172
    • N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
    • N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide
    • AB01317544-02
    • SJ000260253
    • SR-01000913435-1
    • N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
    • SR-01000913435
    • 895016-28-1
    • NCGC00333988-01
    • AKOS002066486
    • F2515-1443
    • N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
    • Inchi: 1S/C20H20ClN3OS/c21-16-9-4-10-17-18(16)23-20(26-17)24(13-14-6-5-11-22-12-14)19(25)15-7-2-1-3-8-15/h4-6,9-12,15H,1-3,7-8,13H2
    • InChI Key: SWRCJZMUFQVWMF-UHFFFAOYSA-N
    • SMILES: C1(C(N(C2=NC3=C(Cl)C=CC=C3S2)CC2=CC=CN=C2)=O)CCCCC1

Computed Properties

  • Exact Mass: 385.1015611g/mol
  • Monoisotopic Mass: 385.1015611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • Density: 1.348±0.06 g/cm3(Predicted)
  • Boiling Point: 560.3±60.0 °C(Predicted)
  • pka: 4.46±0.12(Predicted)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Pricemore >>

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N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Related Literature

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide: A Comprehensive Overview

The compound CAS No. 895016-28-1, also known as N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide, is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound is characterized by its combination of a benzothiazole ring, a pyridine moiety, and a cyclohexane carboxamide group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and chemical synthesis.

Recent studies have highlighted the significance of benzothiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The benzothiazole ring in this compound is known for its stability and electronic properties, which can enhance the molecule's bioavailability and pharmacokinetic profile. Additionally, the pyridine group introduces electron-withdrawing effects, potentially increasing the molecule's reactivity and selectivity in biochemical environments.

The cyclohexane carboxamide group plays a crucial role in modulating the physical and chemical properties of the compound. This group contributes to the molecule's solubility and permeability, making it an attractive candidate for drug delivery systems. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to specific protein targets, paving the way for its use in therapeutic applications.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups. The synthesis process often involves the formation of intermediates such as benzothiazole derivatives and pyridine-containing compounds. Recent innovations in green chemistry have led to more efficient and environmentally friendly methods for synthesizing such complex molecules.

The structural complexity of this compound also makes it a valuable tool in material science. Its unique electronic properties can be exploited in the development of advanced materials such as organic semiconductors and sensors. Researchers have explored its potential as a building block for self-assembling monolayers and nanomaterials, demonstrating its versatility beyond traditional pharmaceutical applications.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide (CAS No. 895016-28-1) is a multifaceted compound with promising applications across diverse fields. Its intricate structure and functional groups make it a subject of interest for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound stands as a testament to the boundless possibilities of modern organic chemistry.

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